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Introduction

The study of atomic emission spectra is a cornerstone of analytical chemistry and physics,
providing fundamental insights into the electronic structure of elements. Krypton (Kr), a noble
gas with atomic number 36, exhibits a rich and complex emission spectrum when excited. This
spectrum, comprising a series of discrete lines, is unique to krypton and serves as a fingerprint
for its identification. The analysis of these emission lines is critical in various scientific and
industrial fields, including plasma diagnostics, lighting technology, and fundamental atomic
physics research. This guide provides an in-depth overview of the experimental protocols,
guantitative data, and underlying principles involved in the spectroscopic analysis of krypton.

Experimental Protocols

The generation and analysis of krypton's emission spectrum rely on two primary stages: the
excitation of krypton atoms to higher energy levels and the subsequent detection and
dispersion of the emitted light.

Excitation Method: Gas Discharge

A prevalent method for exciting krypton gas is through a high-voltage electrical discharge.[1][2]
[3] This process is typically conducted in a sealed glass tube containing krypton gas at low
pressure, known as a gas discharge tube or spectrum tube.[4][5][6]

Methodology:
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o Sample Preparation: A high-purity krypton gas sample is introduced into a specialized,
sealed discharge tube. These tubes are designed to operate at low pressures to facilitate the
creation of a stable plasma.

o Excitation: A high-voltage power supply is connected to electrodes at either end of the tube.
[5] When a sufficient voltage (exceeding the striking voltage) is applied, the gas within the
tube ionizes, forming a plasma.[5]

o Atomic Excitation: Inelastic collisions between free electrons and neutral krypton atoms
within the plasma transfer energy to the atoms, promoting their valence electrons to higher,
unstable energy orbitals.

o Emission: The excited electrons spontaneously return to lower, more stable energy levels. To
conserve energy, this transition is accompanied by the emission of photons of light. The
energy (and thus, the wavelength) of each emitted photon is precisely equal to the energy
difference between the initial and final electronic states.[3]

Other specialized techniques, such as laser-induced breakdown spectroscopy (LIBS) and
electron beam ion traps (EBIT), are employed for specific applications, including the analysis of
highly ionized krypton.[7][8]

Spectroscopic Analysis

The light emitted from the discharge tube is a composite of all the different photon wavelengths
produced. This light is analyzed using a spectrometer.

Methodology:

 Light Collection: Light from the gas discharge tube is focused and directed into the entrance
slit of a spectrometer.[6]

o Dispersion: Inside the spectrometer, a diffraction grating disperses the incoming light,
separating it into its constituent wavelengths, much like a prism.[1]

» Detection: A detector, such as a charge-coupled device (CCD), is placed at the focal plane of
the spectrometer. The detector records the intensity of light at each specific wavelength.
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o Data Acquisition: The detector output is sent to a computer, which generates a plot of light
intensity versus wavelength. This plot is the emission spectrum of krypton, showing sharp
peaks at the characteristic wavelengths of its emission lines.

The following diagram illustrates a generalized workflow for this process.

Experimental Setup

High-Voltage Power Supply

Spectroscopic Analysis

Emitted Light

Spectrometer (with Diffraction Grating) Detector (e.g., CCD) Data Acquisition System

Click to download full resolution via product page

A generalized workflow for obtaining the emission spectrum of krypton.

Quantitative Data: Krypton Emission Lines

The emission spectrum of krypton is characterized by numerous lines, particularly in the
visible and near-infrared regions. The precise wavelengths and intensities are cataloged in
extensive databases, such as the NIST Atomic Spectra Database.[9]

Table 1: Prominent Emission Lines of Neutral Krypton
(Kr )

Neutral krypton (Kr I) possesses the most commonly observed spectrum in standard gas
discharge tubes. The following table summarizes some of its most prominent emission lines.
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Wavelength (nm)

Relative Intensity

Lower Energy

Upper Energy

Level Level
811.290 1000 4s24p>(2P°3/2)5s 4s24p>(2P°3/2)5p
760.154 800 4s24p>(2P°3/2)5s 4s24p>(2P°3/2)5p
810.436 500 4s24p5(2P°3/2)5s 4s24p5(2P°3/2)5p
557.028 400 4s24p>(2P°1/2)5s 4s24p>(2P°3/2)5p
892.869 400 4s24p>(2P°3/2)5s 4s24p5(2P°1/2)5p
877.675 300 4s24p5(2P°1/2)5s 4s24p5(2P°1/2)5p
587.091 300 4s24p>(2P°1/2)5s 4s24p>(2P°1/2)5d
829.811 250 4s24p5(2P°1/2)5s 4s24p5(2P°1/2)5p

Data sourced from the NIST Atomic Spectra Database and other spectroscopic compilations.

[10][11][12] Intensities are relative and can vary with experimental conditions.

Table 2: Representative Emission Lines of Singly lonized

Krypton (Kr II)

Under higher energy conditions, krypton atoms can be ionized, and the resulting ions (Kr* or

Kr I) also produce a characteristic emission spectrum.

Wavelength (nm)

Relative Intensity

Lower Energy

Upper Energy

Level Level
473.900 1000 4s524p*(3P)5s 4s24p*(3P)5p
435.547 900 4s24p*(3P)5s 4s24p*(3P)5p
465.888 800 4s24p*(3P)5s 4s24p*(3P)5p
427.397 750 4s524p*(3P)5s 4s524p*(3P)5p
520.832 700 4s24p*(1D)5s 4s24p*(*D)5p
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Data sourced from the NIST Atomic Spectra Database.[10][13] The spectrum of Kr Il is

extensive; these are representative strong lines.

Visualization of Electronic Transitions

The origin of emission lines can be visualized using a Grotrian diagram, which maps the

allowed electronic transitions between different energy levels of an atom.[14][15][16] The

diagram below shows a simplified Grotrian diagram for neutral krypton, illustrating the

transitions that produce some of the prominent spectral lines listed in Table 1.
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Electron transitions between energy levels in a neutral krypton atom.
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» To cite this document: BenchChem. [Spectroscopic Analysis of Krypton's Emission Lines: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1223016#spectroscopic-analysis-of-krypton-s-
emission-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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